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This technical guide provides a comprehensive overview of the synthesis and abundance of
Nickel-56 (°®Ni) in pair-instability supernovae (PISN). It details the underlying physics,
summarizes quantitative data from theoretical models, outlines the methodologies used in
research, and discusses the factors influencing >°Ni production.

Introduction to Pair-Instability Supernovae and the
Role of Nickel-56

A pair-instability supernova (PISN) is a theoretical type of thermonuclear explosion that marks
the death of very massive stars, typically with initial masses in the range of 130 to 250 solar
masses (M©®) and low to moderate metallicity.[1] These cosmic events are fundamentally
different from the more common core-collapse supernovae.

The process is initiated in the core of a massive star when core temperatures become so high
that energetic gamma rays spontaneously create electron-positron pairs.[1] This "pair
production” removes radiation pressure support from the core, leading to a rapid contraction.[2]
[3] The contraction triggers runaway explosive burning of oxygen and silicon, releasing
enormous amounts of energy (up to 103 ergs).[3][4] If this energy is sufficient to overcome the
star's gravitational binding energy, the star is completely disrupted, leaving no stellar remnant
like a neutron star or black hole behind.[1][5]
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A crucial product of this explosive nucleosynthesis is the radioactive isotope Nickel-56 (°°Ni).
The amount of 56Ni synthesized in a PISN can be substantial, ranging from tenths to several
tens of solar masses.[5][6] The significance of >®Ni lies in its radioactive decay chain, which
powers the supernova's light curve long after the initial explosion:

e %Ni - >%Co: Nickel-56 decays into Cobalt-56 (°¢Co) with a half-life of approximately 6.1
days.[1]

e 56Co — >°Fe: Cobalt-56 then decays into the stable isotope Iron-56 (*°Fe) with a half-life of
about 77 days.[1]

Each decay releases energetic gamma rays that are trapped in the expanding supernova
ejecta, thermalized, and re-radiated as visible light. Consequently, the peak luminosity and the
long duration of PISN light curves are directly dependent on the total mass of 36Ni produced.[7]

Quantitative Data: Nickel-56 Yields from Theoretical
Models

The predicted mass of >®Ni synthesized in a PISN is highly dependent on the progenitor star's
properties, primarily its helium core mass at the time of the explosion. The following tables
summarize key quantitative data from various theoretical PISN models.

Table 1: Zero-Metallicity (Population IIl) PISN Models
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Helium Core Ejected Mass Kinetic Energy  Synthesized
. Reference
Mass (MO) (MO) (103 erg) 56Ni (MQ)
Heger &
70 70 6.8 0.002 Woosley (2002)
8l
Jerkstrand et al.
80 80 14 0.13
(2016)[9]
Heger &
95 95 39 6.1 Woosley (2002)
[8l]
Jerkstrand et al.
100 100 48 13
(2016)[9]
Jerkstrand et al.
110 110 65 31
(2016)[9]
Heger &
115 115 73 32 Woosley (2002)
8l
Jerkstrand et al.
130 130 100 48
(2016)[9]
Table 2: PISN Models at Low Metallicity (Z = 0.001)
. . Kinetic .
Initial Mass  Final Mass CO Core Synthesize
Energy . Reference
(MO) (MO) Mass (MO) d 56Ni (MQ)
(105 erg)
Kozyreva et
150 148.9 64 14.8 0.54
al. (2014)[8]
Kozyreva et
250 2374 110 74.8 30.3
al. (2014)[8]
Table 3: Hydrogen-Rich PISN Models
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Kinetic

Model Final Mass CO Core Synthesize
Energy ] Reference
Name (MO) Mass (MO) d 56Ni (MQ)
(105 erg)
Kozyreva et
250M 237.4 110.1 74.8 30.3

al. (2017)[10]

Methodologies and Protocols

The determination of >®Ni abundance in PISN relies on a combination of theoretical modeling
and observational inference.

Theoretical Modeling and Simulation Protocols

The simulation of a PISN is a multi-step process that involves several computational tools and
physics inputs.

 Stellar Evolution: The life of a very massive star, from the main sequence to the onset of the
pair instability, is modeled using a stellar evolution code like MESA (Modules for Experiments
in Stellar Astrophysics).[2] These codes solve the equations of stellar structure, incorporating
nuclear reaction networks, energy transport, and mass loss. A key uncertainty in this phase
is the rate of mass loss, which determines if a star retains a massive enough helium core to
undergo a PISN.[11]

» Explosion Hydrodynamics: Once the star's core becomes unstable, the subsequent collapse,
thermonuclear runaway, and explosion are simulated using a hydrodynamics code. Codes
such as CASTRO, RAGE, and KEPLER are employed to model the complex gas dynamics
of the explosion.[5][12] These simulations are coupled with an extensive nuclear reaction
network (e.g., the 19-isotope network Aprox19) to track the explosive nucleosynthesis and
calculate the energy generation rates and final elemental yields, including >®Ni.[10]

o Radiative Transfer: To predict the observational signatures, the output from the
hydrodynamic explosion model (ejecta mass, velocity profile, and chemical composition) is
used as input for a radiative transfer code. These codes, such as CMFGEN, simulate the
transport of photons through the expanding ejecta, accounting for the energy deposition from
>6Ni decay, to generate synthetic light curves and spectra.[13]
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Observational Inference Protocols

For potential PISN candidates, the mass of 5®Ni is inferred primarily from the observed light

curve.

o Bolometric Light Curve Construction: Photometric data is collected across multiple
wavelengths (from UV to near-infrared). This data is used to construct a bolometric light
curve, which represents the total radiated energy over time.

e Light Curve Modeling: The bolometric light curve is then compared to theoretical models.
According to Arnett's rule, at the peak of the light curve, the radiated luminosity is
approximately equal to the instantaneous rate of energy deposition from radioactive decay.
By fitting the peak luminosity and the subsequent decline rate of the light curve, astronomers
can estimate the total mass of >°Ni required to power the event.

o Nebular Spectra Analysis: At late times (hundreds of days post-explosion), the ejecta
become transparent (nebular), allowing direct observation of the inner, nucleosynthesized
material. The strength of emission lines from the decay products of >¢Ni (i.e., cobalt and iron)
in these nebular spectra can provide an independent constraint on the initial >**Ni mass and
the overall composition of the ejecta.[9]

Visualizations: Pathways and Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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